3-Ethyl-3-methylglutaric anhydride
Overview
Description
3-Ethyl-3-methylglutaric anhydride is a chemical compound with the empirical formula C8H12O3 . It has a molecular weight of 156.18 . The CAS Number for this compound is 6970-57-6 .
Molecular Structure Analysis
The molecular structure of 3-Ethyl-3-methylglutaric anhydride consists of a cyclic anhydride formed by two carboxylic acid groups on a carbon backbone. The backbone also contains ethyl and methyl substituents .Physical And Chemical Properties Analysis
3-Ethyl-3-methylglutaric anhydride has a boiling point of 185 °C at 20 mmHg and a density of 1.058 g/mL at 25 °C .Scientific Research Applications
Hydrolysis Monitoring
A study by Beckmann et al. (2017) explored the hydrolysis of 3-methylglutaric anhydride, closely related to 3-Ethyl-3-methylglutaric anhydride. They monitored the conversion of the anhydride to acid using various techniques like solid-state nuclear magnetic resonance (NMR) and X-ray diffraction. This research aids in understanding chemical reactions involving similar anhydrides in solid states (Beckmann et al., 2017).
Synthesis of Functionalized Piperidines
Garcia et al. (2021) demonstrated the use of 3-methylglutaric anhydride in synthesizing functionalized piperidines, which have potential applications in medicinal chemistry. The method involves the annulation of 1,3-azadienes with the anhydride component, highlighting the anhydride's utility in organic synthesis (Garcia et al., 2021).
Metabolic Studies
Jones et al. (2019) discussed the role of 3-methylglutaric acid in energy metabolism. While this study is more focused on the acid form, it provides insights into the metabolic pathways that similar anhydrides like 3-Ethyl-3-methylglutaric anhydride might be involved in, especially in pathological conditions (Jones et al., 2019).
Biocatalytic Applications
Wu et al. (2017) explored the biocatalytic desymmetrization of 3-methylglutaric derivatives, relevant to 3-Ethyl-3-methylglutaric anhydride. This study highlights the potential use of anhydrides in enzyme-catalyzed asymmetric synthesis, a crucial aspect of green chemistry (Wu et al., 2017).
Multicomponent Reactions
Trinh and McCluskey (2016) investigated the reaction of various anhydrides in multicomponent reactions to synthesize 1,3-thiazine-6-phenylimino-5-carboxylates. This study shows the versatility of anhydrides like 3-Ethyl-3-methylglutaric anhydride in facilitating diverse organic reactions (Trinh & McCluskey, 2016).
Mechanism of Action
Target of Action
Anhydrides in general are known to react with water to form carboxylic acids .
Mode of Action
It is known that anhydrides, including 3-ethyl-3-methylglutaric anhydride, can react with water to form carboxylic acids . This reaction involves nucleophilic attack on the carbonyl group of the anhydride, followed by the removal of a leaving group .
Result of Action
The product of its reaction with water, a carboxylic acid, may have various effects depending on the specific biochemical context .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Ethyl-3-methylglutaric anhydride. For instance, the presence of water can trigger its reaction to form carboxylic acids .
properties
IUPAC Name |
4-ethyl-4-methyloxane-2,6-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c1-3-8(2)4-6(9)11-7(10)5-8/h3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSVZSLYJGKSCBI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CC(=O)OC(=O)C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00219993 |
Source
|
| Record name | 3-Ethyl-3-methylglutaric anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00219993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-3-methylglutaric anhydride | |
CAS RN |
6970-57-6 |
Source
|
| Record name | 4-Ethyldihydro-4-methyl-2H-pyran-2,6(3H)-dione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6970-57-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Ethyl-3-methylglutaric anhydride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006970576 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6970-57-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=62024 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Ethyl-3-methylglutaric anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00219993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-ethyl-3-methylglutaric anhydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.450 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | 3-Ethyl-3-methylglutaric anhydride | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BL5GDJ2EUN | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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